Cas no 61552-38-3 ( )
structure
Product Name:
CAS No:61552-38-3
MF:C13H17N5O3S
MW:323.370780706406
CID:954679
PubChem ID:299524
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-amino-6-prop-2-enylsulfanylpurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
- NSC-172612
- NSC172612
- 61552-38-3
- DTXSID70305918
-
-
- Inchi: 1S/C13H17N5O3S/c1-2-3-22-12-10-11(16-13(14)17-12)18(6-15-10)9-4-7(20)8(5-19)21-9/h2,6-9,19-20H,1,3-5H2,(H2,14,16,17)
- InChI Key: RVPKHBQARGEZAM-UHFFFAOYSA-N
- SMILES: S(CC=C)C1C2=C(N=C(N)N=1)N(C=N2)C1CC(C(CO)O1)O
Computed Properties
- Exact Mass: 323.10541
- Monoisotopic Mass: 323.10521059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 145Ų
Experimental Properties
- PSA: 119.31
Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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